Cas no 177980-28-8 (7-Oxa-2-azabicyclo[4.1.0]heptane-2-carboxylicacid, ethyl ester)

• Product Name: 7-Oxa-2-azabicyclo[4.1.0]heptane-2-carboxylicacid, ethyl ester
• CAS No: 177980-28-8
• MF: C₈H₁₃NO₃
• MW: 171.193722486496
• CID: 112784
• PubChem ID: 10877578
• Update Time: 2025-08-03

7-Oxa-2-azabicyclo[4.1.0]heptane-2-carboxylicacid, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 7-Oxa-2-azabicyclo[4.1.0]heptane-2-carboxylicacid, ethyl ester
• Ethyl 7-oxa-2-azabicyclo[4.1.0]heptane-2-carboxylate
• 7-Oxa-2-azabicyclo[4.1.0]heptane-2-carboxylic acid, ethyl ester
• D72784
• CS-0046496
• 177980-28-8
• SCHEMBL25759302

• Inchi： 1S/C8H13NO3/c1-2-11-8(10)9-5-3-4-6-7(9)12-6/h6-7H,2-5H2,1H3
• InChI Key： YLVMNNQUWKXAHL-UHFFFAOYSA-N
• SMILES： O1C2C1CCCN2C(=O)OCC

Computed Properties

• Exact Mass: 171.08959
• Monoisotopic Mass: 171.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 42.1Ų

Experimental Properties

• PSA: 42.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids